Cas no 2228739-95-3 (4-methyl-4-{2-(propan-2-yl)-1,3-thiazol-5-yloxy}piperidine)

• Product Name: 4-methyl-4-{2-(propan-2-yl)-1,3-thiazol-5-yloxy}piperidine
• CAS No: 2228739-95-3
• MF: C₁₂H₂₀N₂OS
• MW: 240.365001678467
• CID: 6244816
• PubChem ID: 165863095
• Update Time: 2025-05-24

4-methyl-4-{2-(propan-2-yl)-1,3-thiazol-5-yloxy}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-{2-(propan-2-yl)-1,3-thiazol-5-yloxy}piperidine
• 4-methyl-4-{[2-(propan-2-yl)-1,3-thiazol-5-yl]oxy}piperidine
• 2228739-95-3
• EN300-1740895

• Inchi： 1S/C12H20N2OS/c1-9(2)11-14-8-10(16-11)15-12(3)4-6-13-7-5-12/h8-9,13H,4-7H2,1-3H3
• InChI Key： AFHBRLPUSRSVBP-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC=C1OC1(C)CCNCC1

Computed Properties

• Exact Mass: 240.12963444g/mol
• Monoisotopic Mass: 240.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.4Ų

Additional information on 4-methyl-4-{2-(propan-2-yl)-1,3-thiazol-5-yloxy}piperidine

4-Methyl-4-{2-(Propan-2-yl)-1,3-thiazol-5-yloxy}Piperidine: A Comprehensive Overview

The compound with CAS No 2228739-95-3, known as 4-methyl-4-{2-(propan-2-yl)-1,3-thiazol-5-yloxy}piperidine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule is a derivative of piperidine, a six-membered saturated heterocyclic amine, which serves as a versatile scaffold for various chemical modifications. The presence of the 1,3-thiazole ring and the propan-2-yl group introduces additional complexity and functionality to the molecule, making it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The thiazole ring in this compound is substituted at the 5-position with an oxy group linked to the piperidine ring, creating a unique structural motif that may influence its pharmacokinetic properties and bioavailability. Researchers have explored the synthesis of this compound through various routes, including nucleophilic substitution and coupling reactions, with a focus on optimizing yield and purity.

The piperidine ring in this molecule is further substituted with a methyl group at the 4-position, which may play a role in stabilizing the molecule's conformation and enhancing its solubility in organic solvents. This substitution pattern is reminiscent of other piperidine derivatives that have been used as building blocks in medicinal chemistry, such as those found in opioid analgesics and antidepressants.

One of the most promising applications of 4-methyl-4-{2-(propan-2-yl)-1,3-thiazol-5-yloxy}piperidine lies in its potential as a precursor for more complex molecules with enhanced biological activity. By modifying the substituents on the thiazole ring or altering the piperidine structure, chemists can create analogs with tailored properties for specific therapeutic targets.

In conclusion, CAS No 2228739-95-3 represents a valuable addition to the arsenal of compounds available for chemical research and development. Its unique structure and functional groups make it an ideal candidate for further exploration in both academic and industrial settings.